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Compound of Interest

Compound Name: Diuron

Cat. No.: B1670789 Get Quote

Introduction
Diuron, a substituted urea herbicide, is extensively utilized for the control of a wide array of

annual and perennial broadleaf and grassy weeds.[1] Its primary mechanism of action involves

the inhibition of photosynthesis by blocking electron transport in Photosystem II (PSII), leading

to the death of susceptible plants.[2][3] Diuron is effective as both a pre-emergence and post-

emergence herbicide.[2] This document provides detailed protocols for calculating Diuron
concentrations for field application rates, ensuring accurate and effective weed management

for researchers, scientists, and drug development professionals.

Diuron Properties and Formulations
A thorough understanding of Diuron's physical and chemical properties is crucial for its proper

handling and application.

Table 1: Physical and Chemical Properties of Diuron
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Property Value References

Chemical Name
N'-(3,4-dichlorophenyl)-N,N-

dimethylurea
[1][4]

CAS Number 330-54-1 [1][4]

Molecular Formula C₉H₁₀Cl₂N₂O [2][4]

Molecular Weight 233.10 g/mol [1][4]

Appearance
Colorless crystalline solid/white

powder
[1][4]

Water Solubility 42 mg/L at 25°C [1][4]

Solubility in other solvents

Soluble in acetone, sparingly

soluble in benzene and butyl

stearate.

[1][5]

Mode of Action Inhibits Photosystem II (PSII) [2][3]

Diuron is commercially available in several formulations, with wettable powders (WP) and

suspension concentrates (SC) being the most common.[2][6]

Table 2: Common Commercial Formulations of Diuron

Formulation Type
Active Ingredient
Concentration

Example Products References

Wettable Powder

(WP)
80%

Diuron 80DF, Karmex

DF
[2]

Suspension

Concentrate (SC)
500 g/L or 80%

Diuron 500g/L SC,

Diuron 80% SC
[2][7]

Water Dispersible

Granule (WDG)
900 g/kg Diuron® 900 WDG [8]
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Protocol for Preparation of Diuron Stock Solution
This protocol outlines the preparation of a Diuron stock solution, which can then be diluted to

the desired concentration for experimental use. Due to Diuron's low water solubility, a suitable

organic solvent is required for the initial dissolution.[5]

Materials:

Diuron (analytical grade)

Acetone or Dimethyl sulfoxide (DMSO)

Distilled or deionized water

Volumetric flasks

Magnetic stirrer and stir bar

Weighing balance

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Procedure:

Calculate the required mass of Diuron: Determine the desired concentration and volume of

the stock solution. Use the following formula: Mass (g) = Desired Concentration (g/L) x

Volume (L)

Weigh Diuron: Accurately weigh the calculated mass of Diuron powder in a fume hood.

Dissolve Diuron: Transfer the weighed Diuron to a volumetric flask. Add a small amount of

acetone or DMSO to dissolve the powder completely.[3][5] Swirl gently to ensure all the

powder is dissolved.

Add Water: Once the Diuron is fully dissolved, slowly add distilled or deionized water to the

volumetric flask while stirring continuously.
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Bring to Volume: Continue adding water until the solution reaches the calibration mark on the

volumetric flask.

Mix Thoroughly: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Store the stock solution in a clearly labeled, sealed container in a cool, dark place.

Protocol for Calculating Field Application Rates
This protocol provides a step-by-step guide to calculate the amount of a commercial Diuron
formulation needed to achieve a specific application rate in the field.

Information Needed:

Target application rate of the active ingredient (a.i.) in kg/ha or lbs/acre.

Concentration of the active ingredient in the commercial formulation (e.g., 80% WP, 500 g/L

SC).

Total area to be treated (in hectares or acres).

Sprayer tank volume (in liters or gallons).

Sprayer output (in L/ha or gal/acre).

Calculations for Wettable Powder (WP) Formulations:

Calculate the amount of product per hectare (or acre): Amount of Product ( kg/ha ) = Target

a.i. Rate ( kg/ha ) / (% a.i. in product / 100) Example: For a target rate of 1.5 kg a.i./ha using

an 80% WP formulation: Amount of Product = 1.5 kg/ha / 0.80 = 1.875 kg/ha

Calculate the total amount of product needed: Total Product (kg) = Amount of Product ( kg/ha

) x Total Area (ha)

Calculate the amount of product per tank: Product per Tank (kg) = (Total Product (kg) / Total

Spray Volume (L)) x Tank Volume (L) Where Total Spray Volume (L) = Sprayer Output (L/ha)

x Total Area (ha).
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Calculations for Suspension Concentrate (SC) Formulations:

Calculate the amount of product per hectare (or acre): Amount of Product (L/ha) = Target a.i.

Rate ( kg/ha ) / Concentration of a.i. in product ( kg/L ) Example: For a target rate of 1.5 kg

a.i./ha using a 500 g/L SC formulation (0.5 kg/L ): Amount of Product = 1.5 kg/ha / 0.5 kg/L =

3 L/ha

Calculate the total amount of product needed: Total Product (L) = Amount of Product (L/ha) x

Total Area (ha)

Calculate the amount of product per tank: Product per Tank (L) = (Total Product (L) / Total

Spray Volume (L)) x Tank Volume (L)

Data Presentation
The following tables summarize typical field application rates for Diuron across various crops.

These rates can vary depending on soil type, weed species, and climatic conditions. Always

consult the product label for specific recommendations.

Table 3: Recommended Diuron Application Rates for Various Crops
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Crop Formulation
Application
Rate (kg
a.i./ha)

Application
Timing

References

Cotton 80% WP 1.0 - 2.0 Pre-emergence [2]

Sugarcane 500g/L SC 1.5 - 3.0 Post-emergence [2]

Potatoes 80% WP 0.5 - 1.0 Pre-emergence [2]

Citrus Orchards 80% WP 2.0 - 4.0
Post-emergence

(directed spray)
[2]

Alfalfa

(established)
80DF

1.5 - 3.0 lbs/acre

(approx. 1.68 -

3.36 kg/ha )

Dormant season [9][10]

Non-crop areas 80% WP

Varies

significantly

based on target

vegetation

Pre- or Post-

emergence
[11]

Visualizations
Signaling Pathway of Diuron's Herbicidal Action
Diuron's primary mode of action is the inhibition of Photosystem II (PSII) in the chloroplasts of

plant cells.[2][3] This diagram illustrates the disruption of the electron transport chain.
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Click to download full resolution via product page

Caption: Diuron inhibits Photosystem II, blocking electron transport.

Experimental Workflow for Diuron Field Application
Calculation
This workflow diagram outlines the logical steps for determining the correct amount of Diuron
for a field application.
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Start: Define Treatment Parameters
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4. Determine Sprayer Output
and Tank Volume

5. Calculate Amount of
Commercial Product per Unit Area

6. Calculate Total Amount of
Commercial Product Needed

7. Calculate Amount of
Product per Sprayer Tank

8. Prepare Spray Mixture

9. Field Application

End
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Caption: Workflow for calculating Diuron application rates.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1670789?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1670789?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

